Cas no 2228301-17-3 (4-(1H-pyrazol-3-yl)butanal)

• Product Name: 4-(1H-pyrazol-3-yl)butanal
• CAS No: 2228301-17-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6202413
• PubChem ID: 165683412
• Update Time: 2025-05-22

4-(1H-pyrazol-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-3-yl)butanal
• 2228301-17-3
• EN300-1812007

• Inchi： 1S/C7H10N2O/c10-6-2-1-3-7-4-5-8-9-7/h4-6H,1-3H2,(H,8,9)
• InChI Key： JDAQVXQMLXYAPU-UHFFFAOYSA-N
• SMILES： O=CCCCC1=CC=NN1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(1H-pyrazol-3-yl)butanal

4-(1H-Pyrazol-3-yl)Butanal: A Comprehensive Overview

4-(1H-Pyrazol-3-yl)Butanal, also known by its CAS number CAS No. 2228301-17-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a butanal group. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's distinctive chemical properties, making it a valuable molecule in various research and industrial applications.

The synthesis of 4-(1H-Pyrazol-3-yl)Butanal involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have explored the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate key steps in the synthesis process. These methods not only improve the scalability of the synthesis but also align with the growing demand for sustainable chemical processes in the industry.

In terms of applications, 4-(1H-Pyrazol-3-yl)Butanal has shown promise in several areas. One of the most notable applications is in the field of drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has been extensively studied. Recent studies have demonstrated its potential as an inhibitor of certain proteases, which are enzymes involved in various pathological processes such as inflammation and cancer progression. This opens up new avenues for developing therapeutic agents targeting these enzymes.

Beyond its biological applications, 4-(1H-Pyrazol-3-yl)Butanal has also found use in materials science. Its ability to form stable coordination complexes with transition metals has led to its incorporation into novel materials for sensing applications. For instance, researchers have developed sensors based on this compound that can detect trace amounts of metal ions in aqueous solutions. These sensors exhibit high sensitivity and selectivity, making them valuable tools in environmental monitoring and quality control processes.

The structural versatility of 4-(1H-Pyrazol-3-yl)Butanal also makes it an attractive candidate for use in organic electronics. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs). The compound's electronic properties, including its ability to act as an electron donor or acceptor depending on the context, make it suitable for designing materials with tailored electronic characteristics. This research is still in its early stages, but initial results suggest that it could contribute to the development of more efficient and cost-effective OLED technologies.

In addition to its practical applications, 4-(1H-Pyrazol-3-yl)Butanal has been a subject of fundamental research into chemical reactivity and bonding mechanisms. Its unique structure allows for the study of various intramolecular interactions, such as hydrogen bonding and π–π stacking effects. Understanding these interactions is crucial for predicting and controlling the behavior of similar compounds in different chemical environments.

The safety profile of 4-(1H-Pyrazol-3-yl)Butanal is another area that has been extensively investigated. While it is not classified as a hazardous material under current regulations, proper handling procedures are recommended due to its potential to cause skin irritation or respiratory discomfort upon prolonged exposure. Researchers have emphasized the importance of adhering to standard laboratory safety protocols when working with this compound.

In conclusion, 4-(1H-Pyrazol-3-yl)Butanal, with its CAS number CAS No. 2228301-17-3, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to drive innovative research, paving the way for new discoveries and technological advancements.